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Compound of Interest

Compound Name: 3-Iodo-4-methoxypyridine

Cat. No.: B1298235 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling protocols for 3-Iodo-4-
methoxypyridine, a key intermediate in pharmaceutical synthesis. Adherence to these

guidelines is crucial to ensure a safe laboratory environment and minimize risks associated

with the handling of this compound.

Hazard Identification and Classification
3-Iodo-4-methoxypyridine is classified as a hazardous substance. The primary hazards

associated with this compound are:

Acute Toxicity (Oral): Harmful if swallowed.

Skin Irritation: Causes skin irritation.[1]

Serious Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

GHS Pictogram:

GHS07: Exclamation Mark

Signal Word: Warning
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Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of 3-Iodo-4-
methoxypyridine is essential for its safe handling and storage.

Property Value Reference

Molecular Formula C₆H₆INO

Molecular Weight 235.02 g/mol

Appearance Solid

CAS Number 89640-55-1

Safe Handling and Storage
Proper handling and storage procedures are paramount to prevent exposure and maintain the

integrity of the compound.

Handling:

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1][2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][3]

Use only outdoors or in a well-ventilated area.[1][3]

Wear suitable protective clothing, gloves, and eye/face protection.[1][3]

Do not eat, drink, or smoke when using this product.[3][4]

Minimize dust generation and accumulation.[1]

Storage:

Store in a tightly-closed container when not in use.[1][3]
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Store in a cool, dry, well-ventilated area away from incompatible substances.[1][3]

Keep away from sources of ignition.[1][4]

Store locked up.[1]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory when handling 3-Iodo-4-
methoxypyridine to prevent direct contact and inhalation.

PPE Type Specification Purpose

Eye/Face Protection
Chemical safety goggles or

face shield.

To protect against splashes

and dust.[1][5]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).
To prevent skin contact.[1][6]

Body Protection
Laboratory coat, long-sleeved

shirt, and trousers.
To prevent skin exposure.[1][7]

Respiratory Protection
NIOSH-approved respirator

with appropriate cartridges.

To be used when ventilation is

inadequate or when handling

large quantities to prevent

inhalation of dust or vapors.[4]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

General Advice:

Immediately remove any clothing contaminated by the product.[1]

Move out of the dangerous area.[1]

Consult a physician and show the safety data sheet.[1]
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Specific First Aid Procedures:

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[1][2]

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash clothing before reuse.

Obtain medical aid immediately.[1][8]

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes. Obtain medical aid

immediately.[1][8]

Ingestion

Do NOT induce vomiting without medical

advice. Rinse mouth with water. Never

administer anything by mouth to an unconscious

person. Obtain medical aid immediately.[1][2]

Accidental Release Measures
In case of a spill, follow these procedures to contain and clean up the material safely.

Personal Precautions: Wear appropriate protective equipment and keep unprotected

personnel away.[1]

Environmental Precautions: Do not let the product enter drains, other waterways, or soil.[1]

Methods for Cleaning Up: Vacuum, sweep up, or absorb with inert material and place into a

suitable disposal container. Consult local regulations for disposal.[1]

Experimental Protocols
While specific experimental protocols for determining the toxicity of 3-Iodo-4-methoxypyridine
are not publicly available, the following general methodologies are typically employed in

toxicology studies.
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Acute Oral Toxicity (LD50):

Animal Model: Typically rats or mice.

Dosage: A range of single doses of the substance is administered orally to different groups of

animals.

Observation: Animals are observed for a set period (e.g., 14 days) for signs of toxicity and

mortality.

LD50 Calculation: The lethal dose for 50% of the test animals (LD50) is calculated using

statistical methods.

Skin Irritation Test:

Animal Model: Typically rabbits.

Application: A small amount of the substance is applied to a shaved patch of skin.

Observation: The skin is observed for signs of irritation, such as redness, swelling, and

inflammation, at specific time intervals.

Scoring: The severity of the irritation is scored based on a standardized scale.

Eye Irritation Test:

Animal Model: Typically rabbits.

Application: A small amount of the substance is instilled into one eye of the animal.

Observation: The eye is observed for signs of irritation, such as redness, swelling, and

discharge, at specific time intervals.

Scoring: The severity of the irritation is scored based on a standardized scale.

Visual Guides
The following diagrams illustrate key safety workflows for handling 3-Iodo-4-methoxypyridine.
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Spill of 3-Iodo-4-methoxypyridine

Spill Occurs Evacuate Immediate Area Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Contain the Spill
(Use inert absorbent material)

Collect Spilled Material
(Vacuum or sweep into a labeled container) Decontaminate the Area Dispose of Waste

(Follow institutional and local regulations) Report the Incident

Click to download full resolution via product page

Caption: Spill Response Workflow

Exposure to 3-Iodo-4-methoxypyridine

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing

Flush Eyes with Water (15 min)

Rinse Mouth with Water

Give Artificial Respiration (if not breathing)

Seek Immediate Medical Attention

Flush Skin with Water (15 min) Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: First Aid Response Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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